Cas no 2137589-73-0 (1-benzyl-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylic acid hydrochloride)

• Product Name: 1-benzyl-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylic acid hydrochloride
• CAS No: 2137589-73-0
• MF: C₁₆H₂₀ClN₃O₂
• MW: 321.801902770996
• CID: 5239629
• PubChem ID: 165457312
• Update Time: 2025-06-07

1-benzyl-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2137589-73-0
• 1-benzyl-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylic acid hydrochloride
• EN300-312597

• Inchi： 1S/C16H19N3O2.ClH/c1-18-15(7-8-17-18)13-10-19(11-14(13)16(20)21)9-12-5-3-2-4-6-12;/h2-8,13-14H,9-11H2,1H3,(H,20,21);1H
• InChI Key： PQXWGYXQNOURLJ-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CN(CC2C=CC=CC=2)CC1C1=CC=NN1C)=O

Computed Properties

• Exact Mass: 321.1244046g/mol
• Monoisotopic Mass: 321.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.4Ų

Additional information on 1-benzyl-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylic acid hydrochloride

1-Benzyl-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylic acid hydrochloride

The compound with CAS No 2137589-73-0, known as 1-benzyl-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylic acid hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a benzyl group, a pyrazole ring, and a pyrrolidine backbone, making it a versatile candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of neuroprotective agents and anti-inflammatory drugs. The pyrrolidine ring serves as a key structural element, contributing to the molecule's stability and bioavailability. Additionally, the benzyl group enhances lipophilicity, which is crucial for crossing biological membranes and targeting specific cellular pathways.

One of the most intriguing aspects of this compound is its interaction with biological systems. Researchers have found that it exhibits selective binding to certain receptors, making it a promising lead compound for designing targeted therapies. For instance, its ability to modulate inflammatory cytokines has opened new avenues in treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that showcases the ingenuity of modern organic chemistry. The incorporation of the pyrazole ring is particularly challenging, requiring precise control over reaction conditions to achieve the desired stereochemistry. This highlights the importance of meticulous experimental design in synthesizing complex molecules like this one.

In terms of applications, this compound has shown potential in both medicinal chemistry and biotechnology. Its ability to act as a catalyst in certain enzymatic reactions has been explored, offering new possibilities in green chemistry and sustainable processes. Furthermore, its role as an intermediate in the synthesis of more complex molecules underscores its value in chemical synthesis.

From an environmental perspective, the compound's biodegradability and eco-friendliness have been assessed, ensuring its safe use in various industrial and therapeutic contexts. This aligns with the growing emphasis on environmentally responsible chemical practices in the modern era.

In conclusion, 1-benzyl-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylic acid hydrochloride (CAS No: 2137589-73-0) stands out as a remarkable example of how intricate molecular design can lead to groundbreaking applications in science and medicine. As research continues to uncover its full potential, this compound is poised to make significant contributions to diverse fields, solidifying its place as a key player in contemporary chemical research.